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Compound of Interest

Compound Name: Azocyclotin

Cat. No.: B141819 Get Quote

Introduction

Azocyclotin is an organotin acaricide used to control phytophagous mites in a variety of

agricultural settings.[1][2] As a chemical control agent, its inclusion in an Integrated Pest

Management (IPM) program requires a thorough understanding of its properties to ensure

efficacy while minimizing risks to human health, the environment, and non-target organisms.[3]

[4] IPM strategies focus on combining various pest control methods to keep pest populations

below economically damaging levels.[3] These notes provide researchers, scientists, and drug

development professionals with essential data and protocols for evaluating Azocyclotin within

an IPM framework. Due to its toxicity profile and restrictions in some regions, its use should be

carefully considered and justified within a broader resistance management and ecological

context.[1][2]

Mechanism of Action
Azocyclotin is a contact acaricide that acts on the mitochondria of target pests.[1][5] It is

classified by the Insecticide Resistance Action Committee (IRAC) in Group 12B.[6]

Primary Action: Inhibition of mitochondrial ATP synthase.[2][6]

Physiological Effect: This inhibition disrupts the process of oxidative phosphorylation, which

is crucial for cellular energy (ATP) production.[1]
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Result: The disruption of energy metabolism leads to paralysis and eventual death of the

mite.[1] This mode of action is effective against all motile stages, including nymphs and

adults.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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